Cas no 1361381-37-4 (methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate)

• Product Name: methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate
• CAS No: 1361381-37-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD30749933
• CID: 5150077
• PubChem ID: 66778545
• Update Time: 2025-05-23

methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
• methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate

• MDL： MFCD30749933
• Inchi： 1S/C10H12N2O2/c1-14-10(13)8-3-2-7-4-5-11-6-9(7)12-8/h2-3,11H,4-6H2,1H3
• InChI Key： MDHWILCUHZPVHE-UHFFFAOYSA-N
• SMILES： N1C2=C(CCNC2)C=CC=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate

Methyl 5,6,7,8-Tetrahydro-1,7-Naphthyridine-2-Carboxylate: A Comprehensive Overview

The compound methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate (CAS No. 1361381-37-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of the tetrahydro group indicates that the pyridine ring is partially hydrogenated, resulting in a unique structure that combines aromaticity with saturated regions.

Recent studies have highlighted the importance of methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate in drug discovery and development. Its structure allows for a wide range of functional groups to be introduced at specific positions on the naphthyridine ring, making it an ideal candidate for medicinal chemistry applications. The carboxylate group at position 2 of the naphthyridine ring can be modified to create derivatives with varying biological activities.

The synthesis of methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate involves a series of well-established organic reactions. Starting from appropriate precursors such as naphthalene derivatives or pyridine analogs, chemists employ methods like Friedel-Crafts alkylation or hydrogenation to achieve the desired tetrahydro structure. The introduction of the methyl ester group at position 2 is typically carried out via esterification reactions under controlled conditions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with anti-inflammatory and anticancer properties. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated that derivatives of methyl 5,6,7,8-tetrahydro-1,naphthyridine-2-carboxylate exhibit selective inhibition against certain enzymes involved in inflammatory pathways.

In addition to its role in drug design, methyl 5,naphthyridine-carboxylate has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The environmental impact of methyl 5,naphthyridine-carboxylate is another area of active research. As industries increasingly prioritize sustainability and green chemistry principles, understanding the biodegradability and toxicity profiles of such compounds becomes crucial. Preliminary studies suggest that under certain conditions,methyl 5,naphthyridine-carboxylate undergoes rapid degradation by microbial action without producing harmful byproducts.

In conclusion,methyl 5,naphthyridine-carboxylate (CAS No. 1361381-37-4) stands out as a versatile molecule with diverse applications across multiple disciplines. Its structural flexibility and unique chemical properties make it an invaluable tool for researchers in fields ranging from pharmacology to materials science. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action,methyl naphthoquinoline-carboxylate will undoubtedly play an increasingly important role in advancing scientific innovation.